Cas no 63898-92-0 (Phenol, 2,6-dimethyl-, 2-aminobenzoate)

Phenol, 2,6-dimethyl-, 2-aminobenzoate structure
63898-92-0 structure
Product Name:Phenol, 2,6-dimethyl-, 2-aminobenzoate
CAS No:63898-92-0
MF:C15H17NO3
MW:259.300384283066
CID:425485
PubChem ID:71380747
Update Time:2025-04-19

Phenol, 2,6-dimethyl-, 2-aminobenzoate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,6-dimethyl-, 2-aminobenzoate
    • 2-aminobenzoic acid,2,6-dimethylphenol
    • DTXSID90803244
    • 2-Aminobenzoic acid--2,6-dimethylphenol (1/1)
    • 63898-92-0
    • Inchi: 1S/C8H10O.C7H7NO2/c1-6-4-3-5-7(2)8(6)9;8-6-4-2-1-3-5(6)7(9)10/h3-5,9H,1-2H3;1-4H,8H2,(H,9,10)
    • InChI Key: DAZVCGSIFZROBS-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC=CC=1C.OC(C1C=CC=CC=1N)=O

Computed Properties

  • Exact Mass: 259.12091
  • Monoisotopic Mass: 259.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.55
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